3-(2,2-dichlorovinyl)-N-(2-furylmethyl)-2,2-dimethylcyclopropanecarboxamide

• IUPAC Name: 3-(2,2-dichloroethenyl)-N-(furan-2-ylmethyl)-2,2-dimethylcyclopropane-1-carboxamide
• InChI: InChI=1S/C13H15Cl2NO2/c1-13(2)9(6-10(14)15)11(13)12(17)16-7-8-4-3-5-18-8/h3-6,9,11H,7H2,1-2H3,(H,16,17)
• InChI Key: KSZPCVGEICQLHI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1C(=O)NCC2=CC=CO2)C=C(Cl)Cl)C
• Molecular Formula: C13H15Cl2NO2
• Molecular Weight: 288.17 g/mol

Description

3-(2,2-dichlorovinyl)-N-(2-furylmethyl)-2,2-dimethylcyclopropanecarboxamide, commonly known as Furadan, is a carbamate insecticide that has been widely used for crop protection since the 1960s. It is a highly effective pesticide that is used to control a variety of pests, including insects, nematodes, and mites. However, due to its toxicity and potential environmental hazards, Furadan has been banned in many countries, including the United States.

Mechanism of Action

Furadan works by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects and other pests. This results in the accumulation of acetylcholine, a neurotransmitter, which leads to the overstimulation of the nervous system and ultimately, death.
Biochemical and Physiological Effects:
Furadan has been shown to have a range of biochemical and physiological effects on insects and other pests. It can affect the metabolism, respiration, and reproductive systems of these organisms, leading to reduced fitness and ultimately, death.

Advantages and Limitations for Lab Experiments

Furadan has several advantages for use in laboratory experiments. It is highly effective against a wide range of pests, making it a useful tool for studying the effects of insecticides on different organisms. However, its high toxicity and potential environmental hazards make it difficult to use in certain experiments and may limit its usefulness in some situations.

Future Directions

There are several potential future directions for research on Furadan and other carbamate insecticides. One area of interest is the development of new, safer insecticides that can effectively control pests without the potential environmental hazards associated with Furadan. Another area of interest is the study of the long-term effects of Furadan and other insecticides on the environment and on non-target organisms. Finally, there is a need for continued research on the mechanisms of action of insecticides like Furadan, in order to develop more effective and targeted pest control strategies.

Scientific Research Applications

Furadan has been extensively studied for its insecticidal properties and its potential use in crop protection. It has been shown to be highly effective against a wide range of pests, including aphids, thrips, and spider mites. It has also been studied for its potential use in controlling nematodes, which are a major pest in many crops.